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Compound of Interest

Compound Name: Pentyl nitrite

Cat. No.: B7769354

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
pentyl nitrite in various organic solvents. The information is intended to assist researchers,
scientists, and drug development professionals in safely and effectively using pentyl nitrite in
a laboratory and development setting. This document outlines the known solubility properties,
provides a detailed experimental protocol for solubility determination, and includes a logical
workflow for solvent selection.

Core Data Presentation: Solubility of Pentyl Nitrite

Pentyl nitrite is an organic compound with the formula C5H11NO2. It is a yellowish, volatile
liquid with a characteristic fruity odor.[1] While it is nearly insoluble in water, with a reported
solubility of 3.97 g/L, it is widely described as being miscible with many common organic
solvents.[2][3][4] "Miscible" indicates that the two substances will mix in all proportions to form
a homogeneous solution. For miscible liquids, a specific saturation point (e.g., in g/100 mL) is
not applicable.

The following table summarizes the available solubility data for pentyl nitrite in a range of
common organic solvents.
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Solvent Classification Solubility Citation
Ethanol Alcohol Miscible [4]
Methanol Alcohol Miscible [1]
Diethyl Ether Ether Miscible [4]
Acetone Ketone Miscible [5]
Dichloromethane Halogenated Miscible [5]
Toluene Aromatic Hydrocarbon  Miscible [5]
Hexane Aliphatic Hydrocarbon  Soluble [5]
Water Aqueous Nearly Insoluble (3.97 2]
g/L)

Note on "Soluble" vs. "Miscible": While many sources state pentyl nitrite is "miscible” with a
broad range of organic solvents, for some solvent classes like aliphatic hydrocarbons, the term
"soluble" is more frequently used.[5] This may indicate a high degree of solubility that for
practical purposes in a laboratory setting behaves as miscibility. However, without specific
quantitative data, it is recommended to perform miscibility tests for specific applications.

Experimental Protocol: Determination of Pentyl
Nitrite Solubility/Miscibility

The following protocol outlines a standard laboratory procedure for determining the miscibility
of pentyl nitrite with a given organic solvent. This method is based on the widely used "shake
flask™ method for solubility determination.[6]

Objective: To determine if pentyl nitrite is miscible in a specific organic solvent at a given
temperature (typically ambient laboratory temperature).

Materials:
» Pentyl nitrite (reagent grade or higher)

¢ Selected organic solvent (reagent grade or higher)
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o Calibrated pipettes or micropipettes

e Small, sealable glass vials or test tubes with stoppers

» Vortex mixer

o Temperature-controlled environment (e.g., a laboratory bench at a stable temperature)

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

Procedure:

e Preparation: Ensure all glassware is clean and dry to prevent contamination. All handling of
pentyl nitrite should be performed in a well-ventilated fume hood due to its volatile and
flammable nature.[7]

« Initial Miscibility Test:

o

Add 1 mL of the selected organic solvent to a clean, dry vial.
o To this, add 1 mL of pentyl nitrite.

o Seal the vial and vortex the mixture for 30-60 seconds.

o Allow the vial to stand undisturbed for at least 5 minutes.

o Visually inspect the mixture. If a single, clear phase is observed, the liquids are likely
miscible. If two distinct layers form, they are immiscible. If the solution is cloudy or
contains suspended droplets, they are partially miscible.

» Variable Proportion Miscibility Test (if initial test suggests miscibility):

o Prepare a series of vials with varying ratios of pentyl nitrite to the organic solvent (e.qg.,
1:9, 3:7, 5:5, 7:3, 9:1). The total volume in each vial should be kept consistent (e.g., 10
mL).

o Seal each vial and vortex for 30-60 seconds.
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o Allow the vials to stand and equilibrate for at least 30 minutes in a temperature-controlled
environment.

o Visually inspect each vial for the presence of a single, clear phase. If all proportions result
in a single phase, the two liquids are considered miscible.

o Documentation: Record the name of the organic solvent, the temperature at which the
experiment was conducted, and the observations for each ratio tested.

Safety Precautions:

o Pentyl nitrite is highly flammable and its vapors can form explosive mixtures with air.[3]
Keep away from heat, sparks, and open flames.[7]

e Itis harmful if inhaled or swallowed, causing symptoms such as headache, flushing, and a
drop in blood pressure.[2]

e Always handle pentyl nitrite in a well-ventilated fume hood.

o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

[8]

» Store pentyl nitrite in a cool, dark, and well-ventilated area, away from light and moisture,
as it can decompose under these conditions.[2]

Visualization of Logical Workflow

The following diagram illustrates a logical workflow for selecting an appropriate organic solvent
for a reaction involving pentyl nitrite.
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Caption: Logical workflow for selecting a suitable organic solvent for a reaction involving pentyl
nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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